1-[2-Methoxy-5-(naphthalene-1-sulfonyl)-phenyl]-piperazine

• CAS RN: 497956-95-3
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 1-(2-methoxy-5-naphthalen-1-ylsulfonylphenyl)piperazine
• InChI: InChI=1S/C21H22N2O3S/c1-26-20-10-9-17(15-19(20)23-13-11-22-12-14-23)27(24,25)21-8-4-6-16-5-2-3-7-18(16)21/h2-10,15,22H,11-14H2,1H3
• InChI Key: MDYCUAQKEYJJFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)C2=CC=CC3=CC=CC=C32)N4CCNCC4

Description

1-[2-Methoxy-5-(naphthalene-1-sulfonyl)-phenyl]-piperazine is a useful research compound. Its molecular formula is C21H22N2O3S and its molecular weight is 382.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6N NaOH (0.5 mL) was added to a suspension of 2,2,2-trifluoro-1-{4-[2-methoxy-5-(naphthalene-1-sulfonyl)-phenyl]-piperazin-1-yl}-ethanone (1) (0.110 g; 0.23 mmol ) in methanol. After stirring at 80° C. for 10 min water was added (10 ml) and the mixture was extracted into ethyl acetate (20 ml). The organic phase was dried (Na2SO4) and concentrated in vacuo to give 1-[2-methoxy-5-(naphthalene-1-sulfonyl)-phenyl]-piperazine (101) as a white solid (0.060 g , 68%), MS, MH+ 383. The hydrochloride salt was prepared from ethanol-hydrogen chloride, m. p. 154-158° C.